3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide

• IUPAC Name: (Z)-3-[5-(2-chloro-4-nitrophenyl)furan-2-yl]-2-cyano-N-(3-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H14ClN3O4/c1-13-3-2-4-15(9-13)24-21(26)14(12-23)10-17-6-8-20(29-17)18-7-5-16(25(27)28)11-19(18)22/h2-11H,1H3,(H,24,26)/b14-10-
• InChI Key: GCOABVHWBIGVRX-UVTDQMKNSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)C#N
• Isomeric SMILES: CC1=CC(=CC=C1)NC(=O)/C(=C\C2=CC=C(O2)C3=C(C=C(C=C3)[N+](=O)[O-])Cl)/C#N
• Molecular Formula: C21H14ClN3O4
• Molecular Weight: 407.8 g/mol

Description

3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide has been studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. In addition, it has been shown to have potential as a scaffold for the development of novel drugs targeting various diseases.

Mechanism of Action

The mechanism of action of 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide is not fully understood. However, studies have suggested that it may exert its anti-cancer activity by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It has also been suggested that it may modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide can induce cell cycle arrest and apoptosis in cancer cells. It has also been found to inhibit the growth of various bacterial and fungal strains. In addition, it has been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide in lab experiments is its potential as a scaffold for the development of novel drugs targeting various diseases. However, its limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

Future research on 3-[5-(2-chloro-4-nitrophenyl)-2-furyl]-2-cyano-N-(3-methylphenyl)acrylamide could focus on the development of more efficient synthesis methods and the optimization of its pharmacological properties. In addition, studies could investigate its potential applications in other fields, such as agriculture and environmental science. Finally, further research could explore its potential as a therapeutic agent for various diseases, including cancer, inflammatory diseases, and infectious diseases.